Cas no 1354727-65-3 (Dabigatran impurity E)

• Product Name: Dabigatran impurity E
• CAS No: 1354727-65-3
• MF: C₂₉H₃₃ClN₆O₄
• MW: 565.063125371933
• CID: 3164490
• PubChem ID: 56602734
• Update Time: 2025-04-21

Dabigatran impurity E Chemical and Physical Properties

Names and Identifiers

• Dabigatran impurity E
• 1354727-65-3
• 632G8LQ42G
• beta-Alanine, N-[[2-[[[4-(ethoxyiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester, hydrochloride (1:1)
• Ethyl 3-(2-(((4-(ethoxy(imino)methyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate hydrochloride

• Inchi： 1S/C29H32N6O4.ClH/c1-4-38-27(36)15-17-35(25-8-6-7-16-31-25)29(37)21-11-14-24-23(18-21)33-26(34(24)3)19-32-22-12-9-20(10-13-22)28(30)39-5-2;/h6-14,16,18,30,32H,4-5,15,17,19H2,1-3H3;1H
• InChI Key： HTAFHLMLXVRHFJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC2=C(C=1)N=C(CNC1C=CC(C(=N)OCC)=CC=1)N2C)N(C1C=CC=CN=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 564.2251812Da
• Monoisotopic Mass: 564.2251812Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 820
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų